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Introduction
The HL-60 cell line, derived from a patient with acute promyelocytic leukemia, is a cornerstone

model in hematology and cancer research.[1][2][3] These cells grow in suspension and exhibit

a promyelocytic morphology.[1][2] A key characteristic of the HL-60 cell line is its ability to be

induced to differentiate into various myeloid lineages, including granulocytes, monocytes, and

macrophages, making it an invaluable tool for studying cellular differentiation, hematopoiesis,

and the effects of potential therapeutic agents.[2][3][4] This document provides detailed

protocols for the routine culture, differentiation, and analysis of HL-60 cells.
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Characteristic Description

Cell Type Promyelocytic Leukemia

Morphology Lymphoblastic

Growth Properties Suspension

Origin Human, Peripheral Blood

Disease Acute Promyelocytic Leukemia

Doubling Time Approximately 36-48 hours

Biosafety Level BSL-1

Quantitative Data Summary
Cell Culture Parameters

Parameter Recommended Value

Seeding Density (from frozen) 1.0 - 2.0 x 10^5 viable cells/mL

Seeding Density (subculture) 1.0 x 10^5 viable cells/mL

Maintenance Density 1 x 10^5 to 1 x 10^6 viable cells/mL

Maximum Cell Density Do not exceed 1 x 10^6 cells/mL

Subculture Interval Every 2-3 days

Differentiation Induction
Inducing Agent Concentration Differentiated Phenotype

Dimethyl Sulfoxide (DMSO) 1.25% - 1.5% (v/v) Granulocyte-like

All-trans Retinoic Acid (ATRA) 1 µM Granulocyte-like

1,25-dihydroxyvitamin D3 Varies Monocyte/Macrophage-like

Phorbol 12-myristate 13-

acetate (PMA)
Varies Monocyte/Macrophage-like
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Experimental Protocols
Cell Culture and Maintenance
Materials:

HL-60 cells (e.g., ATCC CCL-240)

Iscove's Modified Dulbecco's Medium (IMDM) or RPMI-1640 medium[5]

Fetal Bovine Serum (FBS), not heat-inactivated

L-glutamine

Penicillin-Streptomycin (optional)

Sterile cell culture flasks (e.g., T-75)

Sterile centrifuge tubes

Incubator (37°C, 5% CO2, humidified atmosphere)

Hemocytometer or automated cell counter

Trypan blue solution

Complete Growth Medium:

IMDM or RPMI-1640

20% Fetal Bovine Serum

(Optional) 2.5 mM L-glutamine

(Optional) 1% Penicillin-Streptomycin

Protocol for Thawing Cryopreserved Cells:

Rapidly thaw the vial of frozen cells in a 37°C water bath.[1]
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Decontaminate the outside of the vial with 70% ethanol.

Transfer the cell suspension to a sterile centrifuge tube containing 9 mL of pre-warmed

complete growth medium.

Centrifuge at 125 x g for 5-7 minutes.[6]

Aspirate the supernatant and gently resuspend the cell pellet in 10-15 mL of fresh, pre-

warmed complete growth medium.

Transfer the cell suspension to a T-75 flask.

Incubate at 37°C in a 5% CO2 humidified incubator.

Protocol for Subculturing:

Aseptically transfer the cell suspension to a sterile centrifuge tube.

Determine the viable cell density using a hemocytometer and trypan blue exclusion or an

automated cell counter.

Centrifuge the cell suspension at 125 x g for 5-7 minutes.

Aspirate the supernatant.

Resuspend the cell pellet in fresh, pre-warmed complete growth medium to a seeding

density of 1 x 10^5 viable cells/mL.[7]

Distribute the cell suspension into new, labeled culture flasks.

Incubate at 37°C in a 5% CO2 humidified incubator.

Change the medium every 2-3 days by adding fresh medium or by centrifugation and

resuspension in fresh medium.
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Thawing Protocol Subculture Protocol

Thaw vial at 37°C

Transfer to medium

Centrifuge at 125g

Resuspend in fresh medium

Incubate in T-75 flask

Count viable cells

Centrifuge at 125g

Resuspend to 1e5 cells/mL

Incubate in new flask

Click to download full resolution via product page

Fig. 1: General workflow for thawing and subculturing HL-60 cells.

Differentiation of HL-60 Cells into Granulocyte-like Cells
Materials:

HL-60 cells in logarithmic growth phase

Complete growth medium

Dimethyl Sulfoxide (DMSO), cell culture grade

All-trans Retinoic Acid (ATRA), cell culture grade
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Sterile culture flasks or plates

Protocol using DMSO:

Seed HL-60 cells at a density of 2 x 10^5 cells/mL in complete growth medium.

Add DMSO to a final concentration of 1.25% - 1.5% (v/v).

Incubate the cells for 5-7 days at 37°C in a 5% CO2 humidified incubator.

Monitor the cells daily for morphological changes indicative of granulocytic differentiation

(e.g., nuclear segmentation, appearance of granules).

Assess differentiation by methods such as Wright-Giemsa staining, flow cytometry for

surface markers (e.g., CD11b), or functional assays (e.g., phagocytosis, oxidative burst).

Protocol using ATRA:

Seed HL-60 cells at a density of 2 x 10^5 cells/mL in complete growth medium.

Add ATRA to a final concentration of 1 µM. Protect from light as ATRA is light-sensitive.

Incubate the cells for 5-7 days at 37°C in a 5% CO2 humidified incubator.

Monitor and assess differentiation as described for the DMSO protocol. A combined

treatment with ATRA and DMSO for 5 days can also lead to complete differentiation.[8]
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HL-60 cells in log phase

Seed at 2e5 cells/mL

Add inducer (DMSO or ATRA)

Incubate for 5-7 days

Assess differentiation

Click to download full resolution via product page

Fig. 2: Workflow for the differentiation of HL-60 cells.

Cell Viability Assay (Trypan Blue Exclusion)
Materials:

HL-60 cell suspension

Trypan blue solution (0.4%)

Hemocytometer

Microscope

Micropipette and tips

Protocol:
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Mix a small volume of the cell suspension with an equal volume of 0.4% trypan blue solution

(e.g., 10 µL of cells + 10 µL of trypan blue).

Incubate for 1-2 minutes at room temperature.

Load 10 µL of the mixture into a hemocytometer.

Under a microscope, count the number of viable (unstained) and non-viable (blue) cells in

the four large corner squares of the hemocytometer grid.

Calculate the cell viability and density using the following formulas:

Viable cells/mL = (Average number of viable cells per large square) x Dilution factor x 10^4

Total cells/mL = (Average number of total cells per large square) x Dilution factor x 10^4

% Viability = (Number of viable cells / Number of total cells) x 100

Signaling Pathways in HL-60 Cells
The proliferation and differentiation of HL-60 cells are regulated by complex signaling networks.

Two of the most critical pathways are the PI3K/Akt and MAPK pathways.

PI3K/Akt Signaling Pathway: This pathway is crucial for cell survival, proliferation, and growth.

In HL-60 cells, activation of the PI3K/Akt pathway can promote cell cycle progression.[9]

Inhibition of this pathway can be a target for inducing apoptosis in leukemia cells.

MAPK Signaling Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway, including

the ERK, JNK, and p38 subfamilies, is involved in a wide range of cellular processes, including

differentiation. Sustained activation of the Raf/MEK/ERK cascade is a key feature of ATRA-

induced differentiation in HL-60 cells.[10]
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Fig. 3: Simplified overview of PI3K/Akt and MAPK signaling pathways in HL-60 cells.

Note on SU-DHL-8 Cell Line
For researchers interested in B-cell lymphoma, the SU-DHL-8 cell line is a relevant model.[11]

It is derived from a patient with diffuse large B-cell lymphoma and grows in suspension.[11] The

doubling time for SU-DHL-8 cells is approximately 48-72 hours.[11][12] The recommended

culture medium is RPMI-1640 supplemented with 10% or 20% FBS.[11] Subculturing is

performed by maintaining cell densities between 0.3 x 10^6 and 2.5 x 10^6 cells/mL.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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